Cas no 1397003-65-4 (2-(2-cyclopentylacetamido)propanoic acid)

• Product Name: 2-(2-cyclopentylacetamido)propanoic acid
• CAS No: 1397003-65-4
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• CID: 4597004
• Update Time: 2025-10-06

2-(2-cyclopentylacetamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-cyclopentylacetamido)propanoic acid
• Alanine, N-(2-cyclopentylacetyl)-

• Inchi： 1S/C10H17NO3/c1-7(10(13)14)11-9(12)6-8-4-2-3-5-8/h7-8H,2-6H2,1H3,(H,11,12)(H,13,14)/t7-/m0/s1
• InChI Key： IMQKSNHIZCHGSN-ZETCQYMHSA-N
• SMILES： C(O)(=O)[C@H](C)NC(CC1CCCC1)=O

Experimental Properties

• Color/Form: No data available
• Density: 1.1±0.1 g/cm3
• Melting Point: 139-141 °CEnamineEN300-62363
• Boiling Point: 426.2±28.0 °C at 760 mmHg
• Flash Point: 211.6±24.0 °C
• Vapor Pressure: 0.0±2.2 mmHg at 25°C

2-(2-cyclopentylacetamido)propanoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(2-cyclopentylacetamido)propanoic acid

Introduction to 2-(2-cyclopentylacetamido)propanoic acid (CAS No. 1397003-65-4)

2-(2-cyclopentylacetamido)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1397003-65-4, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a cyclopentylacetamide moiety attached to a propanoic acid backbone, has garnered attention due to its structural uniqueness and potential biological activities. The presence of the cyclopentyl group introduces steric hindrance, which can influence both the compound's solubility and its interactions with biological targets, making it a valuable candidate for further investigation in drug discovery and development.

The structure of 2-(2-cyclopentylacetamido)propanoic acid can be broken down into two primary components: the cyclopentylacetamide part and the propanoic acid moiety. The cyclopentylacetamide segment is known for its role in various pharmacophores, often contributing to metabolic stability and binding affinity. On the other hand, the propanoic acid group provides a carboxylic acid functionality, which is commonly involved in hydrogen bonding interactions and can serve as a linkage point for further chemical modifications. This combination of structural features makes the compound a versatile scaffold for designing novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing the cyclopentylacetamide moiety. Studies have shown that such derivatives can exhibit a range of biological activities, including anti-inflammatory, analgesic, and anti-microbial properties. For instance, modifications of the cyclopentylacetamide group have been found to enhance binding affinity to specific enzymes and receptors, thereby modulating physiological pathways. The propanoic acid component further extends these possibilities by allowing for derivatization into esters or amides, which can improve pharmacokinetic profiles.

One of the most compelling aspects of 2-(2-cyclopentylacetamido)propanoic acid is its potential application in the development of next-generation therapeutics. Researchers are increasingly leveraging computational methods and high-throughput screening to identify promising candidates for further optimization. The compound's unique structural features make it an attractive starting point for generating libraries of derivatives that can be screened for desired biological activities. This approach has already led to several breakthroughs in identifying novel drug candidates with improved efficacy and reduced side effects.

The synthesis of 2-(2-cyclopentylacetamido)propanoic acid presents both challenges and opportunities for synthetic chemists. The introduction of the cyclopentyl group requires careful consideration of reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and enzymatic catalysis, have been employed to streamline the synthesis process. These methods not only improve efficiency but also allow for greater control over regioselectivity and stereoselectivity, which are crucial factors in pharmaceutical development.

From a biochemical perspective, 2-(2-cyclopentylacetamido)propanoic acid has been investigated for its interactions with various biological targets. Initial studies suggest that it may interact with enzymes involved in inflammation pathways, potentially making it a useful lead compound for developing anti-inflammatory drugs. Additionally, its ability to modulate receptor activity has raised interest in its potential as an analgesic agent. Further research is needed to fully elucidate its mechanism of action and to explore its therapeutic potential in preclinical models.

The compound's physicochemical properties also play a critical role in determining its suitability as a drug candidate. Factors such as solubility, stability, and permeability must be carefully evaluated to ensure that it can be effectively delivered to target tissues. Computational modeling has been instrumental in predicting these properties before experimental validation is undertaken. This predictive approach helps in optimizing the molecular structure to enhance pharmacokinetic profiles while maintaining biological activity.

In conclusion,2-(2-cyclopentylacetamido)propanoic acid (CAS No. 1397003-65-4) represents a promising area of research with significant implications for pharmaceutical development. Its unique structural features offer opportunities for designing novel therapeutics with improved efficacy and reduced side effects. As research continues to uncover new biological activities and synthetic strategies are refined, this compound is poised to play an important role in addressing unmet medical needs.